1,2,4-Triazin-5(2H)-one, 3-amino-6-(aminomethyl)-, monohydrochloride
Overview
Description
1,2,4-Triazin-5(2H)-one, 3-amino-6-(aminomethyl)-, monohydrochloride is a chemical compound that has been used in scientific research for several years. The compound is also known as melamine and has been used in various applications, including as a flame retardant, a fertilizer, and a component of certain plastics.
Mechanism of Action
The mechanism of action of 1,2,4-Triazin-5(2H)-one, 3-amino-6-(aminomethyl)-, monohydrochloride is not well understood. However, it has been shown to have an effect on the nervous system, specifically on the release of neurotransmitters.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have an effect on the metabolism of certain amino acids and proteins, as well as on the synthesis of nucleic acids. Additionally, it has been shown to have an effect on the immune system and on the growth and development of certain organisms.
Advantages and Limitations for Lab Experiments
One advantage of using 1,2,4-Triazin-5(2H)-one, 3-amino-6-(aminomethyl)-, monohydrochloride in lab experiments is its availability and low cost. Additionally, it has a relatively simple synthesis method. However, one limitation is that its mechanism of action is not well understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research involving 1,2,4-Triazin-5(2H)-one, 3-amino-6-(aminomethyl)-, monohydrochloride. One area of interest is its potential as a therapeutic agent for certain diseases. Additionally, further research is needed to better understand its mechanism of action and its effects on various biological systems. Finally, it may be useful to explore its potential as a starting material for the synthesis of new compounds with potential therapeutic applications.
In conclusion, this compound is a chemical compound that has been extensively used in scientific research. Its synthesis method is relatively simple, and it has a variety of scientific research applications. While its mechanism of action is not well understood, it has been shown to have a variety of biochemical and physiological effects. While it has some advantages and limitations for lab experiments, there are several future directions for research involving this compound.
Scientific Research Applications
1,2,4-Triazin-5(2H)-one, 3-amino-6-(aminomethyl)-, monohydrochloride has been extensively used in scientific research as a starting material for the synthesis of various compounds. It has also been used as a reagent in the determination of certain amino acids and proteins. Additionally, it has been used as a reference standard in the analysis of food and feed samples.
properties
IUPAC Name |
3-amino-6-(aminomethyl)-4H-1,2,4-triazin-5-one;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N5O.ClH/c5-1-2-3(10)7-4(6)9-8-2;/h1,5H2,(H3,6,7,9,10);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZRZLGCSDCBSFF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1=NN=C(NC1=O)N)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8ClN5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
93206-04-3 |
Source
|
| Record name | 1,2,4-Triazin-5(2H)-one, 3-amino-6-(aminomethyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=93206-04-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethanaminium, 2-[(chlorocarbonyl)oxy]-N,N,N-trimethyl-, chloride](/img/structure/B3195682.png)
![2-Pyridineethanamine, N-phenyl-N-[2-(2-pyridinyl)ethyl]-](/img/structure/B3195706.png)
![6,7-dihydro-5H-cyclopenta[c]pyridine-6-carboxylic acid](/img/structure/B3195759.png)
![2-(1H-pyrrolo[2,3-c]pyridin-3-yl)acetic acid](/img/structure/B3195792.png)